Cas no 879088-40-1 (2-(2-chloro-5-nitro-phenyl)pyridine)
2-(2-chloro-5-nitro-phenyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-chloro-5-nitrophenyl)pyridine
- 2-(2-chloro-5-nitro-phenyl)pyridine
- 2-(2-Chloro-5-nitrophenyl)pyridine (ACI)
- 4-Chloro-3-(pyridin-2-yl)nitrobenzene
- DS-12328
- DTXSID60653955
- 879088-40-1
- AKVCBZWZBMTKMQ-UHFFFAOYSA-N
- MFCD12024454
- CS-0139250
- DB-077139
- AKOS015917146
- SCHEMBL1013918
- 2-(2-chloro-5-nitrophenyl) pyridine
- Pyridine, 2-(2-chloro-5-nitrophenyl)-
-
- MDL: MFCD12024454
- Inchi: 1S/C11H7ClN2O2/c12-10-5-4-8(14(15)16)7-9(10)11-3-1-2-6-13-11/h1-7H
- InChI Key: AKVCBZWZBMTKMQ-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=C(C2C=CC=CN=2)C(Cl)=CC=1)=O
Computed Properties
- Exact Mass: 234.0196052g/mol
- Monoisotopic Mass: 234.0196052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 58.7Ų
Experimental Properties
- Boiling Point: 360.2±32.0°C at 760 mmHg
2-(2-chloro-5-nitro-phenyl)pyridine Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Storage Condition:Sealed in dry,Room Temperature
2-(2-chloro-5-nitro-phenyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM128231-1g |
2-(2-chloro-5-nitrophenyl)pyridine |
879088-40-1 | 97% | 1g |
$324 | 2021-08-05 | |
| Alichem | A029193997-250mg |
2-(2-Chloro-5-nitrophenyl)pyridine |
879088-40-1 | 97% | 250mg |
$187.46 | 2023-08-31 | |
| Alichem | A029193997-1g |
2-(2-Chloro-5-nitrophenyl)pyridine |
879088-40-1 | 97% | 1g |
$445.90 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EE257-50mg |
2-(2-chloro-5-nitro-phenyl)pyridine |
879088-40-1 | 97% | 50mg |
127.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-EE257-200mg |
2-(2-chloro-5-nitro-phenyl)pyridine |
879088-40-1 | 97% | 200mg |
298.0CNY | 2021-07-12 | |
| TRC | C340500-1mg |
2-(2-Chloro-5-nitrophenyl)pyridine |
879088-40-1 | 1mg |
$ 190.00 | 2023-04-18 | ||
| TRC | C340500-10mg |
2-(2-Chloro-5-nitrophenyl)pyridine |
879088-40-1 | 10mg |
$ 1499.00 | 2023-04-18 | ||
| abcr | AB513805-250 mg |
2-(2-Chloro-5-nitrophenyl)pyridine, 95%; . |
879088-40-1 | 95% | 250MG |
€134.00 | 2023-04-18 | |
| abcr | AB513805-1 g |
2-(2-Chloro-5-nitrophenyl)pyridine, 95%; . |
879088-40-1 | 95% | 1g |
€257.70 | 2023-04-18 | |
| Chemenu | CM128231-250mg |
2-(2-chloro-5-nitrophenyl)pyridine |
879088-40-1 | 97% | 250mg |
$132 | 2023-02-18 |
2-(2-chloro-5-nitro-phenyl)pyridine Production Method
Production Method 1
1.2 Reagents: Zinc chloride Solvents: Toluene , Tetrahydrofuran ; 45 min, 25 - 30 °C; 30 °C → 55 °C; 1 h, 50 - 55 °C
1.3 Catalysts: Triphenylphosphine , Dichlorobis(triphenylphosphine)palladium ; 45 h, 50 °C; 50 °C → 65 °C; 14 h, 60 - 65 °C
1.4 Reagents: Ammonium chloride Solvents: Toluene , Water ; 60 °C
Production Method 2
1.2 Reagents: Sodium bicarbonate Solvents: Water
Production Method 3
Production Method 4
Production Method 5
2.1 Reagents: Chlorosuccinimide Catalysts: Palladium diacetate Solvents: Acetic acid ; 24 h, 100 °C
Production Method 6
1.2 Solvents: Water ; 0 - 5 °C
Production Method 7
1.2 Solvents: Water ; 115 °C → 10 °C; 1 h, 0 - 10 °C
1.3 Solvents: Acetone , Water ; 40 - 50 °C; 50 °C → 10 °C; 1 h, 0 - 10 °C
Production Method 8
Production Method 9
1.2 Catalysts: Triphenylphosphine , Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; 8 h, 60 °C
1.3 Reagents: Sodium hydroxide Solvents: Ethyl acetate , Water ; 10 min, rt
Production Method 10
1.2 Reagents: Zinc chloride Solvents: Tetrahydrofuran ; < -60 °C; -60 °C → 25 °C
1.3 Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Tetrahydrofuran ; reflux
Production Method 11
Production Method 12
2.1 Reagents: Chlorosuccinimide Catalysts: Palladium diacetate Solvents: Acetic acid ; 24 h, 100 °C
2-(2-chloro-5-nitro-phenyl)pyridine Raw materials
- 2-Phenylpyridine
- 2-Iodopyridine
- 2-Pyridylzinc bromide, 0.50 M in THF
- Zinc, chloro-2-pyridinyl-
- 1-Chloro-2-iodo-4-nitrobenzene
- 2-Bromopyridine
- 1-(2-chloro-5-nitrophenyl)ethan-1-one
- Zinc, iodo-2-pyridinyl-
- Pyrimidinium, 2,3-dihydro-1,3-dimethyl-2-oxo-, chloride
- 4-Nitro-2-pyridin-2-ylphenol
- 2-(3-Nitrophenyl)pyridine
2-(2-chloro-5-nitro-phenyl)pyridine Preparation Products
2-(2-chloro-5-nitro-phenyl)pyridine Suppliers
2-(2-chloro-5-nitro-phenyl)pyridine Related Literature
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1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 2-(2-chloro-5-nitro-phenyl)pyridine
Research Briefing on 2-(2-chloro-5-nitro-phenyl)pyridine (CAS: 879088-40-1) in Chemical Biology and Pharmaceutical Applications
2-(2-chloro-5-nitro-phenyl)pyridine (CAS: 879088-40-1) is a chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This heterocyclic compound, characterized by a pyridine ring linked to a chloro-nitro-phenyl group, has been investigated for its role as a key intermediate in the synthesis of bioactive molecules and its potential as a pharmacophore in drug discovery. Recent studies have explored its utility in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents.
One of the most notable applications of 2-(2-chloro-5-nitro-phenyl)pyridine is its use as a building block in the synthesis of small-molecule inhibitors targeting protein kinases. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. Researchers have utilized this compound to develop novel inhibitors with improved selectivity and potency. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-(2-chloro-5-nitro-phenyl)pyridine exhibited promising activity against specific tyrosine kinases, highlighting its potential as a scaffold for anticancer drug development.
In addition to its role in kinase inhibition, 2-(2-chloro-5-nitro-phenyl)pyridine has also been explored for its antimicrobial properties. A recent study in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this compound led to the discovery of new analogs with potent activity against drug-resistant bacterial strains. The nitro and chloro substituents on the phenyl ring were found to be critical for enhancing the compound's interaction with bacterial targets, suggesting its potential as a lead structure for novel antibiotics.
Beyond its biological applications, 2-(2-chloro-5-nitro-phenyl)pyridine has also been investigated for its chemical properties and reactivity. Advanced spectroscopic techniques, such as NMR and X-ray crystallography, have been employed to elucidate its structural characteristics and conformational dynamics. These studies provide valuable insights into the compound's behavior in solution and solid states, which are essential for optimizing its use in synthetic chemistry and drug design.
In conclusion, 2-(2-chloro-5-nitro-phenyl)pyridine (CAS: 879088-40-1) represents a versatile and promising compound in the fields of chemical biology and pharmaceutical research. Its applications span from kinase inhibition to antimicrobial activity, and ongoing studies continue to uncover its potential in addressing unmet medical needs. Future research should focus on further optimizing its derivatives and exploring their therapeutic efficacy in preclinical models.
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